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Introduction: BIBF0775, more commonly known as Nintedanib (also BIBF 1120), is a potent
small molecule inhibitor of multiple receptor tyrosine kinases (RTKs).[1][2] It primarily targets
vascular endothelial growth factor receptors (VEGFR 1-3), fibroblast growth factor receptors
(FGFR 1-3), and platelet-derived growth factor receptors (PDGFR a and ).[1][2] By binding to
the ATP-binding pocket of these receptors, Nintedanib blocks downstream signaling cascades,
such as the MAPK pathway, which are crucial for the proliferation and migration of fibroblasts
and endothelial cells.[1][2][3] This mechanism underlies its efficacy in treating conditions like
idiopathic pulmonary fibrosis (IPF) and certain cancers.[4][5] Proper dissolution is critical for
achieving accurate and reproducible results in both in vitro and in vivo experiments due to its
poor solubility under physiological pH conditions.[4]

Quantitative Data Summary
Solubility of Nintedanib

Nintedanib's solubility is highly dependent on the solvent and pH, exhibiting a lipophilic
character and increased solubility in acidic conditions (pH < 3).[6] The following table
summarizes its solubility in various common laboratory solvents.
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Solvent

Concentration /| Remarks

Citations

DMSO

> 66.67 mg/mL (102.61 mM)
with ultrasonication.

[3]

10 - 18 mg/mL. Fresh, non-

moisture-absorbing DMSO is

[2]

recommended.
Insoluble / Very low solubility
Ethanol [2]
(reported at 2 mg/mL).
Water Insoluble at physiological pH. [2]

Solubility increases

significantly at pH < 3.

[1](6]

Methanol

High solubility.

N-methylpyrrolidone (NMP)

High solubility.

Propylene Glycol

Good solubility among
pharmaceutically relevant co-

solvents.

PBS (pH 6.8 & 7.4)

Very low solubility (11.98
pg/mL and 5.13 pg/mL,

respectively).

[4]

PBS with 0.5% Tween 80

Solubility enhanced to 441.67
pg/mL (pH 6.8) and 132.42
pg/mL (pH 7.4).

[4]

Experimental Protocols
Protocol 1: Preparation of Nintedanib for In Vitro

Experiments

This protocol details the preparation of a concentrated stock solution in DMSO and its

subsequent dilution for use in cell-based assays.
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Materials:

Nintedanib esylate (BIBF 1120 esylate) powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile cell culture medium

Vortex mixer

Ultrasonic water bath (optional, but recommended)
Procedure:
e Prepare a High-Concentration Stock Solution (e.g., 20 mM):

o Aseptically weigh the required amount of Nintedanib powder. For a 1 mL, 20 mM stock,
use 13.0 mg of Nintedanib esylate (MW: 649.76 g/mol ).

o Add the powder to a sterile microcentrifuge tube.

o Add the appropriate volume of fresh, anhydrous DMSO. For a 20 mM stock, add 1 mL of
DMSO to 13.0 mg of powder.

o Vortex thoroughly for 2-3 minutes to dissolve the powder. If particulates remain, use an
ultrasonic water bath for 5-10 minutes until the solution is clear.[2][3]

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.[3]

e Prepare Working Solutions:
o Thaw a single aliquot of the stock solution.

o Perform serial dilutions of the stock solution into sterile cell culture medium to achieve the
desired final concentration for your experiment. Effective concentrations in cell assays can
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be as low as 100 nM.[2][3]

o Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control group is
treated with the same final concentration of DMSO.

o Mix the final working solution thoroughly by gentle inversion or pipetting before adding to
cells.

Protocol 2: Preparation of Nintedanib for In Vivo Oral
Administration

This protocol describes a common method for formulating Nintedanib for oral gavage in animal
models. Nintedanib has low oral bioavailability (~5%), and formulations often require a vehicle
to improve solubility and absorption.[6]

Materials:

Nintedanib esylate powder

DMSO

Corn oil

Sterile tubes (e.g., 15 mL conical tubes)

Vortex mixer and/or sonicator

Procedure:
e Determine Dosage and Formulation Volume:

o Calculate the total amount of Nintedanib needed based on the animal weights and the
desired dose (e.g., 25-100 mg/kQg).[3]

o The final formulation described here is 10% DMSO in 90% corn oil.[3]

o Prepare the Formulation:
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o Weigh the required amount of Nintedanib powder and place it in a sterile tube.

o Add DMSO to constitute 10% of the final volume. For a final volume of 5 mL, add 0.5 mL
of DMSO.

o Vortex or sonicate the mixture until the Nintedanib is completely dissolved in the DMSO.
This creates a concentrated pre-solution.

o Slowly add the corn oil (90% of the final volume) to the DMSO-drug mixture while
continuously vortexing. For a 5 mL final volume, add 4.5 mL of corn oil.

o Vortex the final suspension vigorously for 5-10 minutes to ensure a uniform, homogenous
mixture. The final product may be a clear solution or a fine suspension.[3]

e Administration:
o Administer the formulation to the animals via oral gavage immediately after preparation.

o Ensure the suspension is well-mixed before drawing each dose to guarantee consistent
dosing.

o A vehicle control group (10% DMSO, 90% corn oil) should be included in the study design.

Visualizations

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-11106/Nintedanib-esylate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Powder

Add Anhydrous
DMSO

Create Aliquots of

Final In Vitro

Working Solution

Preparation Workflow

Weigh Nintedanibj

Vortex / Sonicate
to Dissolve

Stock Solution (-20°C)

Dilute in Culture
Medium

Powder

Dissolve in 10%
Volume DMSO
Add 90% Volume
Corn Ol

(Vortex Vigorousl;)

Weigh Nintedanikj

Final In Vivo

Formulation

Click to download full resolution via product page

Caption: Workflow for preparing Nintedanib solutions.
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Caption: Nintedanib's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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